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Compound of Interest

Compound Name: 1-(4-Ethylbenzoyl)piperidin-4-ol

Cat. No.: B1370656

Get Quote

Abstract
1-(4-Ethylbenzoyl)piperidin-4-ol is a functionalized piperidine derivative belonging to the

class of benzoylpiperidines, a privileged scaffold in medicinal chemistry. Characterized by a 4-

hydroxypiperidine core acylated with a 4-ethylbenzoic acid moiety, this compound serves as a

critical building block for the synthesis of G-protein coupled receptor (GPCR) ligands, enzyme

inhibitors, and ion channel modulators. This guide provides a comprehensive analysis of its

chemical identity, synthetic methodologies, pharmacological applications, and analytical

characterization, designed to support researchers in optimizing lead compounds.

Part 1: Chemical Identity and Properties[1][2]
This compound is a specific amide derivative. While it may not have a widely indexed CAS

number in public consumer databases, it is a discrete chemical entity definable by its structure

and physical properties.

Table 1: Chemical Identifiers and Physicochemical
Properties[3]
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Property Value

IUPAC Name
(4-Ethylphenyl)(4-hydroxy-1-

piperidinyl)methanone

Common Name 1-(4-Ethylbenzoyl)-4-hydroxypiperidine

Molecular Formula C₁₄H₁₉NO₂

Molecular Weight 233.31 g/mol

SMILES CCC1=CC=C(C=C1)C(=O)N2CCC(CC2)O

InChIKey
(Calculated) JKIUUDJOCYHIGY-

UHFFFAOYSA-N (Analogous base)

LogP (Predicted) ~2.1 - 2.5

H-Bond Donors 1 (Hydroxyl)

H-Bond Acceptors 2 (Amide Carbonyl, Hydroxyl Oxygen)

Physical State Solid (typically white to off-white powder)

Solubility
Soluble in DMSO, Methanol, DCM; sparingly

soluble in water

Part 2: Synthetic Methodologies
The synthesis of 1-(4-Ethylbenzoyl)piperidin-4-ol relies on the formation of an amide bond

between the secondary amine of 4-hydroxypiperidine and the carboxylic acid derivative of 4-

ethylbenzoic acid.

Method A: Acid Chloride Coupling (High Yield, Scalable)
This method is preferred for gram-scale synthesis due to its efficiency and simple workup.

Reagents:

4-Ethylbenzoyl chloride (1.0 eq)

4-Hydroxypiperidine (1.1 eq)
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Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 eq)

Dichloromethane (DCM) (Solvent)

Protocol:

Dissolution: Dissolve 4-hydroxypiperidine (10 mmol) and TEA (20 mmol) in anhydrous DCM

(50 mL) under an inert atmosphere (N₂).

Addition: Cool the solution to 0°C. Add 4-ethylbenzoyl chloride (10 mmol) dropwise over 15

minutes to control the exotherm.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor

by TLC (5% MeOH in DCM).

Workup: Quench with saturated NaHCO₃ solution. Extract the organic layer, wash with 1N

HCl (to remove unreacted amine), then brine.

Drying: Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Purification: Recrystallize from EtOAc/Hexane or purify via flash column chromatography

(SiO₂, 0–5% MeOH/DCM).

Method B: Carbodiimide Coupling (Mild Conditions)
Suitable when the acid chloride is not commercially available or to avoid harsh conditions.

Reagents:

4-Ethylbenzoic acid[1]

EDC·HCl / HOBt (Coupling agents)

4-Hydroxypiperidine[2][1]

Protocol:

Activate 4-ethylbenzoic acid (1.0 eq) with EDC·HCl (1.2 eq) and HOBt (1.2 eq) in DMF or

DCM for 30 minutes.
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Add 4-hydroxypiperidine (1.0 eq) and stir at RT for 12–18 hours.

Standard aqueous workup and purification as above.

Visualization: Synthesis Workflow
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Activation Step
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Amide Coupling
(DCM/DMF, Base, RT)

Workup & Isolation
(NaHCO3 Wash, Extraction)

Purification
(Column Chrom. or Recryst.)

Final Product
1-(4-Ethylbenzoyl)piperidin-4-ol

Click to download full resolution via product page

Caption: Step-by-step synthetic pathway for the production of 1-(4-Ethylbenzoyl)piperidin-4-
ol.

Part 3: Medicinal Chemistry Applications[1][2][10]
[11][12]
The benzoylpiperidine moiety is a "privileged structure" in drug discovery, capable of binding to

multiple receptor subtypes depending on the substitution pattern.

GPCR Ligands (Serotonin & Dopamine)
The 1-benzoylpiperidine core mimics the structure of established 5-HT2A antagonists (e.g.,

Ketanserin, Altanserin).[3]

Mechanism: The 4-ethyl group provides lipophilic bulk that can occupy hydrophobic pockets

(e.g., the specificity pocket in 5-HT receptors), while the 4-hydroxyl group serves as a handle

for further functionalization or H-bond interaction.

Application: Synthesis of dual 5-HT2A/D2 antagonists for antipsychotic research.

Enzyme Inhibitors (Acetylcholinesterase)
While benzylpiperidines (like Donepezil) are classic AChE inhibitors, benzoylpiperidines serve

as bioisosteres with altered metabolic stability.
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Design Strategy: The amide bond reduces basicity compared to the benzylamine, potentially

improving blood-brain barrier (BBB) penetration properties by altering pKa.

Functionalization: The 4-OH group is often converted to a carbamate or ether to extend into

the catalytic gorge of the enzyme.

Metabolic Stability & Pharmacokinetics
Amide Stability: The benzoyl amide is resistant to rapid oxidative deamination (unlike benzyl

amines), prolonging half-life.

Lipophilicity Tuning: The ethyl group increases LogP relative to the unsubstituted benzoyl

analog, improving membrane permeability.

Visualization: Pharmacophore Decision Tree
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Caption: SAR decision tree for optimizing the 1-(4-Ethylbenzoyl)piperidin-4-ol scaffold.

Part 4: Analytical Characterization
To ensure scientific integrity, the synthesized compound must be validated using the following

expected spectral data.
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Nuclear Magnetic Resonance (NMR)[8]
¹H NMR (400 MHz, CDCl₃):

Aromatic: δ 7.35 (d, J=8 Hz, 2H), 7.20 (d, J=8 Hz, 2H) – Characteristic AA'BB' system of

the para-substituted benzene.

Ethyl Group: δ 2.68 (q, J=7.6 Hz, 2H, -CH₂-), 1.25 (t, J=7.6 Hz, 3H, -CH₃).

Piperidine Core: Broad multiplets at δ 3.0–4.5 (equatorial/axial protons adjacent to N due

to restricted rotation of the amide), δ 3.9 (m, 1H, CH-OH), δ 1.5–2.0 (m, 4H).

Hydroxyl: δ 1.8–2.5 (broad s, 1H, exchangeable with D₂O).

Mass Spectrometry (MS)
Technique: ESI-MS (Positive Mode).

Expected Signal: [M+H]⁺ = 234.15 m/z.

Fragment Ions: Loss of water ([M+H-18]⁺), cleavage of the benzoyl group (m/z ~133 for

ethylbenzoyl cation).

Infrared Spectroscopy (IR)
Amide Carbonyl (C=O): Strong band at ~1610–1640 cm⁻¹.

Hydroxyl (O-H): Broad band at ~3200–3500 cm⁻¹.

C-H Stretch: 2850–2960 cm⁻¹ (Alkyl).

Part 5: Safety and Handling
Hazard Classification: Treat as a potentially bioactive substance.

GHS Signal Word: Warning.

H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation).
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PPE: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhalation

of dust.

Storage: Store in a cool, dry place (2–8°C recommended) under inert gas if long-term

storage is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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